Cas no 126766-56-1 (Methyl 3-(hydroxymethyl)piperazine-1-carboxylate)

• Product Name: Methyl 3-(hydroxymethyl)piperazine-1-carboxylate
• CAS No: 126766-56-1
• MF: C₇H₁₄N₂O₃
• MW: 174.197661876678
• CID: 856147
• PubChem ID: 15645968
• Update Time: 2025-10-28

Methyl 3-(hydroxymethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(hydroxymethyl)piperazine-1-carboxylate
• 1-Piperazinecarboxylicacid,3-(hydroxymethyl)-,methylester(9CI)
• methyl 3-(hydroxymethyl)-1-piperazinecarboxylate
• METHYL3-(HYDROXYMETHYL)PIPERAZINE-1-CARBOXYLATE
• DTXSID401237082
• SCHEMBL10416359
• 126766-56-1

• Inchi： 1S/C7H14N2O3/c1-12-7(11)9-3-2-8-6(4-9)5-10/h6,8,10H,2-5H2,1H3
• InChI Key： URRJXZRIRRSAAC-UHFFFAOYSA-N
• SMILES： OCC1CN(C(=O)OC)CCN1

Computed Properties

• Exact Mass: 174.10044231g/mol
• Monoisotopic Mass: 174.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.1
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on Methyl 3-(hydroxymethyl)piperazine-1-carboxylate

Methyl 3-(hydroxymethyl)piperazine-1-carboxylate (CAS No. 126766-56-1): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 3-(hydroxymethyl)piperazine-1-carboxylate, identified by its unique CAS number 126766-56-1, represents a compound of significant interest in the realm of chemical and pharmaceutical research. This compound, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical probes.

The molecular structure of Methyl 3-(hydroxymethyl)piperazine-1-carboxylate encompasses a piperazine ring substituted with a hydroxymethyl group at the third position and an esterified carboxylate functionality at the first position. This distinctive configuration imparts unique chemical properties that make it a valuable scaffold for medicinal chemistry investigations. The presence of both hydrophobic and hydrophilic moieties within its structure enhances its solubility and interaction capabilities with biological targets, making it an attractive candidate for drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives. Piperazine-based compounds are known for their diverse biological activities, including antipsychotic, antihistaminic, and antimicrobial properties. The specific modification introduced in Methyl 3-(hydroxymethyl)piperazine-1-carboxylate, namely the hydroxymethyl group, further expands its pharmacological spectrum by enabling additional interactions with biological receptors and enzymes.

One of the most compelling aspects of Methyl 3-(hydroxymethyl)piperazine-1-carboxylate is its utility as a building block in the synthesis of more complex molecules. Its versatile reactivity allows for further functionalization, enabling researchers to tailor its properties for specific applications. For instance, it can be used to develop novel ligands for G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes and are common targets for therapeutic intervention.

Recent studies have highlighted the importance of Methyl 3-(hydroxymethyl)piperazine-1-carboxylate in the development of drugs targeting neurological disorders. The piperazine moiety is particularly relevant in this context, as it has been shown to interact with various neurotransmitter systems. Furthermore, the hydroxymethyl group provides a site for selective modifications that can enhance binding affinity and reduce off-target effects. These features make it an invaluable tool for designing next-generation neuroactive compounds.

The compound's potential extends beyond neurological applications. Emerging research suggests that Methyl 3-(hydroxymethyl)piperazine-1-carboxylate may also play a role in anti-inflammatory and anticancer therapies. Its ability to modulate enzyme activity and receptor binding has led to investigations into its effects on inflammatory pathways and cancer cell proliferation. By serving as a precursor for more complex molecules, this compound contributes to the broader effort to develop innovative treatments for these challenging diseases.

The synthesis of Methyl 3-(hydroxymethyl)piperazine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to construct the desired molecular framework efficiently. These methods not only enhance the scalability of production but also allow for the introduction of additional functional groups to customize the compound's properties further.

In conclusion, Methyl 3-(hydroxymethyl)piperazine-1-carboxylate (CAS No. 126766-56-1) stands out as a versatile and promising compound in modern chemical and pharmaceutical research. Its unique structural features and reactivity make it an excellent candidate for developing novel therapeutic agents across various disease areas. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry investigations.